Cas no 104826-33-7 (1,3-Dioxan-5-amine, 2,2-dimethyl-4-(1E)-1-pentadecenyl-, (4R,5S)-)

1,3-Dioxan-5-amine, 2,2-dimethyl-4-(1E)-1-pentadecenyl-, (4R,5S)- structure
104826-33-7 structure
Product Name:1,3-Dioxan-5-amine, 2,2-dimethyl-4-(1E)-1-pentadecenyl-, (4R,5S)-
CAS No:104826-33-7
MF:C21H41NO2
MW:339.555746793747
CID:1146102
Update Time:2024-07-26

1,3-Dioxan-5-amine, 2,2-dimethyl-4-(1E)-1-pentadecenyl-, (4R,5S)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dioxan-5-amine, 2,2-dimethyl-4-(1E)-1-pentadecenyl-, (4R,5S)-
    • 1,3-Dioxan-5-amine, 2,2-dimethyl-4-(1E)-1-pentadecen-1-yl-, (4R,5S)-
    • Inchi: 1S/C21H41NO2/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20-19(22)18-23-21(2,3)24-20/h16-17,19-20H,4-15,18,22H2,1-3H3/b17-16+/t19-,20+/m0/s1
    • InChI Key: JNIVODUKVPRCEG-YIVRLKKSSA-N
    • SMILES: O1C[C@H](N)[C@@H](/C=C/CCCCCCCCCCCCC)OC1(C)C

Computed Properties

  • Exact Mass: 339.31393

Experimental Properties

  • Density: 0.921±0.06 g/cm3(Predicted)
  • Boiling Point: 422.5±45.0 °C(Predicted)
  • PSA: 44.48
  • pka: 6.77±0.60(Predicted)
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